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For researchers, scientists, and professionals in drug development, ensuring the identity and

purity of cell lines is paramount to the integrity and reproducibility of experimental data. The

Human Embryonic Kidney 293 (HEK293) cell line, a workhorse in research and biotechnology,

is not immune to the pervasive issues of misidentification and cross-contamination. This guide

provides a comprehensive comparison of Short Tandem Repeat (STR) profiling, the gold

standard for human cell line authentication, with alternative methods, supported by

experimental data and detailed protocols.

The Gold Standard: Short Tandem Repeat (STR)
Profiling
STR profiling is a highly reliable and reproducible method for authenticating human cell lines.[1]

[2][3][4] It is based on the analysis of short, repetitive DNA sequences that are highly variable

between individuals, creating a unique genetic fingerprint for each cell line.[2][4][5][6] This

technique is the most validated method for confirming a human cell line's identity and is a

requirement for publication in many scientific journals and for securing research funding.[1][7]

[8]
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The process of STR profiling involves several key steps, from sample preparation to data

analysis. The general workflow is as follows:

Genomic DNA Extraction: High-quality genomic DNA is isolated from the HEK293 cell pellet.

PCR Amplification: Specific STR loci are amplified using multiplex PCR with fluorescently

labeled primers. Commercial kits are widely used for this step.[7][9]

Capillary Electrophoresis: The fluorescently labeled PCR products are separated by size

using capillary electrophoresis.[2]

Data Analysis: The resulting electropherogram is analyzed to determine the alleles present at

each STR locus.

Profile Comparison: The generated STR profile is compared to a reference database of

known cell line profiles to verify the identity of the HEK293 line.[2][9] An 80% or greater

match between the test profile and a reference profile is generally considered a match.[9][10]
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Caption: Experimental workflow for STR profiling of HEK293 cells.

Commercial STR Profiling Services and Kits: A
Comparison
Numerous companies offer STR profiling services and kits, each with its own set of features.

The choice between performing the assay in-house or sending samples to a service provider

depends on factors such as budget, equipment availability, and throughput needs.
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Service Providers
Service
Provider

Turnaround
Time

Number of
Loci Analyzed

Report Type
Estimated
Cost (USD)

Labcorp
2-3 business

days[11]

15 autosomal

loci +

Amelogenin[11]

Data only, DNA

Profile Report,

Comparative

Analysis

Report[11][12]

$80 - $320[12]

ATCC Varies
17 STR loci +

Amelogenin[13]

Comprehensive

analysis report

with

electropherogra

m and database

comparison[13]

Varies (Sample

collection kit

purchase

required)[13]

Eurofins

Genomics

5 working

days[14]

Varies by kit

used

PDF certificate

accepted by

peer-reviewed

journals[14]

Varies (Prepaid

barcodes

available)[14]

UC Berkeley

DNA Sequencing

Facility

3-5 business

days[15]

9 STR loci +

Amelogenin[15]

Comprehensive

data analysis

and verification

against ATCC

and DSMZ

databases[15]

$129 (for UC

labs, higher for

others)[15]

Applied

Biological

Materials (abm)

Fast turnaround
Human: 16 STR

markers[5]

Detailed STR

report for

publication and

QC[8]

$195 per human

sample[8]
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Kit Name Manufacturer Number of Loci Key Features

GenePrint® 10

System
Promega

9 STR loci +

Amelogenin[15]

Robust and reliable

for routine

authentication.

GenePrint® 24

System
Promega 24 loci

Higher discrimination

power.[4]

PowerPlex® 16 HS

System
Promega

15 autosomal loci +

Amelogenin[11][12]

Includes a mouse

marker to detect

mouse DNA

contamination.[11][12]

PowerPlex® 18D

System
Promega 18 loci

Contains all markers

listed in ATCC's

database plus

additional markers.

[16]

CLA Identifiler® Plus

PCR Amplification Kit

Thermo Fisher

Scientific

15 STR loci +

Amelogenin[9]

Widely used for

human identification

and cell line

authentication.

Detailed Experimental Protocol: STR Profiling of
HEK293 Cells
This protocol provides a general guideline for performing STR profiling on HEK293 cells using

a commercial kit. Always refer to the specific manufacturer's instructions for the kit you are

using.

1. Sample Preparation:

Harvest approximately 1-5 million HEK293 cells.

Wash the cell pellet twice with phosphate-buffered saline (PBS).

The cell pellet can be stored at -80°C or processed immediately.
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2. Genomic DNA Extraction:

Use a commercial genomic DNA extraction kit (e.g., spin column-based or magnetic bead-

based) according to the manufacturer's protocol.

Elute the purified genomic DNA in a low EDTA buffer.

Quantify the DNA concentration and assess its purity using a spectrophotometer (e.g.,

NanoDrop) or a fluorometric method (e.g., Qubit). A concentration of at least 10 ng/µl is

typically required.[9]

3. PCR Amplification:

Prepare the PCR reaction mix according to the STR kit manufacturer's instructions. This

typically includes a master mix containing Taq polymerase, dNTPs, reaction buffer, and a

primer mix with fluorescently labeled primers for the specific STR loci.

Add 1-10 ng of the extracted HEK293 genomic DNA to the reaction mix.

Perform PCR amplification using a thermal cycler with the cycling conditions specified in the

kit's protocol.

4. Capillary Electrophoresis:

Prepare the amplified samples for capillary electrophoresis by mixing them with a size

standard (allelic ladder) and formamide.

Denature the samples by heating.

Load the samples onto a capillary electrophoresis instrument (e.g., Applied Biosystems

3730xl DNA Analyzer).

Run the electrophoresis to separate the DNA fragments based on their size.

5. Data Analysis:

Use specialized software (e.g., GeneMapper) to analyze the raw data from the capillary

electrophoresis run.
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The software will determine the size of the amplified fragments and assign allele calls for

each STR locus based on the allelic ladder.

The result is a unique STR profile for the HEK293 cell line.

6. Profile Comparison and Authentication:

Compare the generated STR profile to the reference STR profile for HEK293 cells from a

public database such as ATCC, DSMZ, or JCRB.[7][9][17]

Calculate the percent match between your sample's profile and the reference profile. A

match of 80% or greater confirms the identity of the cell line.[9][10]
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Caption: Logical flow for STR profile analysis and authentication.

Alternative Methods for Cell Line Authentication
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While STR profiling is the gold standard for human cell lines, other methods can be used,

particularly for non-human cells or as complementary techniques.[2][3]

Method Principle
Advantages for
HEK293

Disadvantages for
HEK293

Single Nucleotide

Polymorphism (SNP)

Analysis

Analysis of single

base-pair variations in

the DNA.[2]

High resolution, can

differentiate closely

related cell lines.[2]

Useful for non-human

cells where STR

databases are lacking.

[2]

Higher cost, requires

more sophisticated

equipment and

bioinformatics.[2] Less

established than STR

profiling for human

cell line

authentication.

Karyotyping

Analysis of the

number and structure

of chromosomes.[3]

Can detect large-scale

genomic changes and

chromosomal

abnormalities.

Labor-intensive, lower

resolution than

molecular methods,

may not detect cross-

contamination.

Morphological

Analysis

Microscopic

examination of cell

shape, size, and

growth patterns.[3]

Quick and

inexpensive initial

check.

Not definitive, as

different cell lines can

have similar

morphologies.[3]

Cannot reliably detect

cross-contamination.

Best Practices for Maintaining HEK293 Cell Line
Integrity
To ensure the continued authenticity of your HEK293 cell lines, it is crucial to adhere to best

practices in cell culture:

Authenticate upon receipt: Test any new HEK293 cell line as soon as it arrives in the lab to

confirm its identity.[18]
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Regular testing: Authenticate your cell lines at regular intervals, especially before starting a

new series of experiments, before freezing new stock, and before publication.[1][11][16]

Low passage number: Use cells with a low passage number for experiments to minimize

genetic drift.[18]

Aseptic technique: Practice strict aseptic techniques to prevent cross-contamination with

other cell lines.[18]

Proper labeling: Clearly and accurately label all cell culture flasks and cryovials.

Quarantine new cells: Keep new cell lines in quarantine until their identity has been verified.

[18]

By implementing a routine cell line authentication program centered around STR profiling,

researchers can significantly enhance the reliability and reproducibility of their work, ultimately

contributing to the integrity of the scientific record.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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